Cas no 877628-69-8 (tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate)

• Product Name: tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate
• CAS No: 877628-69-8
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.356822490692
• CID: 1912640
• PubChem ID: 86224941
• Update Time: 2025-11-01

tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(methylsulfonyl)-2-nitrophenyl]-, 1,1-dimethylethyl ester
• tert-butyl (4-methanesulfonyl-2-nitro-phenylamino)-acetate
• tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate
• EN300-18519717
• 877628-69-8
• DB-335503
• tert-butyl 2-[(4-methanesulfonyl-2-nitrophenyl)amino]acetate

• Inchi： 1S/C13H18N2O6S/c1-13(2,3)21-12(16)8-14-10-6-5-9(22(4,19)20)7-11(10)15(17)18/h5-7,14H,8H2,1-4H3
• InChI Key： CHHDSPHBKXUUHR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])NCC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 330.08855747Da
• Monoisotopic Mass: 330.08855747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Additional information on tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate

Introduction to Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate (CAS No. 877628-69-8)

Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate, identified by the Chemical Abstracts Service Number (CAS No.) 877628-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a tert-butyl group, an aminoacetate moiety, and a 4-methanesulfonyl-2-nitrophenyl substituent. These structural elements contribute to its distinct chemical properties and potential applications in drug discovery and molecular biology.

The tert-butyl group is a well-known steric hindrance provider, often employed in organic synthesis to protect functional groups or to influence the reactivity of adjacent atoms. In the context of Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate, this group may serve to modulate the compound's solubility, stability, or interactions with biological targets. The aminoacetate backbone is a versatile scaffold that can participate in various chemical reactions, including condensation reactions, hydrogen bonding, and coordination with metal ions. This makes it a valuable component in the design of peptidomimetics and other bioactive molecules.

The 4-methanesulfonyl-2-nitrophenyl moiety is particularly noteworthy due to its potential biological activity. The nitro group is known to be a pharmacophore in many bioactive compounds, capable of influencing electron density and reactivity. Additionally, the methanesulfonyl group can enhance binding affinity by forming hydrogen bonds or participating in electrostatic interactions. The combination of these two groups in the aromatic ring suggests that Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the presence of electron-withdrawing groups like the nitro and methanesulfonyl substituents can significantly alter the electronic properties of aromatic rings. This can lead to changes in dipole moments, polarizability, and overall reactivity, which are critical factors in drug design. For instance, computational studies on related compounds have indicated that these structural features can enhance binding affinity to specific enzymes or receptors.

In the realm of drug discovery, Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules used in treating various diseases, including neurological disorders and inflammatory conditions. The aminoacetate moiety, for example, is commonly found in protease inhibitors and kinase inhibitors, which are key targets in modern medicine. By incorporating this scaffold into drug candidates, researchers aim to leverage its known biological compatibility while introducing novel structural features for improved efficacy.

One particularly intriguing application lies in the development of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The tert-butyl group can be strategically introduced during peptide synthesis to protect reactive sites or to enhance metabolic resistance. Meanwhile, the 4-methanesulfonyl-2-nitrophenyl substituent can serve as a linker or anchor point for further functionalization. Such modifications have been successfully employed in recent studies to create potent inhibitors of target enzymes without compromising selectivity.

The role of nitroaromatic compounds in medicinal chemistry cannot be overstated. These molecules have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group's ability to undergo reduction to an amine under specific conditions has been exploited in prodrug strategies, where bioavailability is enhanced by controlled release mechanisms. In contrast, the oxidized form retains its bioactivity but may exhibit different pharmacological profiles depending on the substitution pattern.

Recent experimental studies have begun to explore the synthetic pathways for derivatives of Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate, focusing on optimizing yield and purity while maintaining structural integrity. Techniques such as multi-step organic synthesis combined with advanced purification methods like high-performance liquid chromatography (HPLC) have been employed to isolate high-purity samples for further characterization. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have confirmed the structural identity of synthesized compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives with modified solubility profiles could be explored for use as intermediates in crop protection agents or specialty chemicals with unique properties. Additionally, the ability of nitroaromatic compounds to interact with metal ions makes them candidates for use as corrosion inhibitors or catalysts in industrial processes.

In conclusion,Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate represents a fascinating compound with diverse potential applications rooted in its unique structural composition. Its combination of steric hindrance from the tert-butyl group, versatility from the aminoacetate backbone, and biological relevance from the 4-methanesulfonyl-2-nitrophenyl moiety positions it as a valuable asset in synthetic chemistry and drug discovery efforts. As research continues into new synthetic methodologies and applications for this class of molecules,Tert-butyl 2-(4-methanesulfonyl-2-nitrophenyl)aminoacetate is likely to play an increasingly important role in advancing both academic research and industrial innovation.